Benzyloxyacetonitrile
Overview
Description
Benzyloxyacetonitrile, also known as BOAN, is an organic compound with the chemical formula C7H7NO. It is a colorless liquid with a sweet and pungent odor. BOAN is used in the synthesis of pharmaceuticals, fragrances, and other organic compounds. It has been studied for its potential applications in the medical field, and it has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Chemical Synthesis and Reactions
Benzyloxyacetonitrile has been studied for its role in various chemical reactions and synthetic processes. For instance, it is a significant product in reactions involving benzyl chloride, formaldehyde, and sodium cyanide in methanol. Such reactions demonstrate its potential in organic synthesis, particularly in pyrolytic processes where it can yield acetonitriles (Lacount & Griffin, 1966).
Electrochemical Studies
Research into the electrooxidation of benzyl alcohol using a Pt-Nafion composite electrode in various solvents, including acetonitrile, highlighted the efficiency and stability of this electrode material. This study opens avenues for this compound's involvement in electrochemical applications, especially in solvent-dependent reactions (Yasuzawa et al., 1995).
Pharmaceutical Research
In the pharmaceutical field, this compound derivatives have shown promise. For instance, research on benzoylacetonitrile and beta-aminocinnamonitrile revealed potent anti-inflammatory activities. These studies suggest the potential of this compound-related compounds in developing new antiarthritic agents (Ridge et al., 1979).
Catalytic Applications
Research into palladium-catalyzed arylation of nitriles, including acetonitrile, demonstrates this compound's potential in catalytic applications. This research has implications for the synthesis of biologically significant compounds and synthetic intermediates (Wu & Hartwig, 2005).
Applications in Analytical Chemistry
This compound-related compounds have been studied for their utility in analytical chemistry. For example, research into the voltammetric determination of pKa of various acids in polar aprotic solvents indicates the potential use of these compounds in electroanalytical techniques (Kim, Chung, & Kim, 2001).
Role in Biochemistry
This compound derivatives have been explored for their biochemical significance. For instance, studies on the hybrid penicillin-binding proteins in penicillin-resistant strains of Neisseria gonorrhoeae involved benzyl penicillin, which relates to this compound in its chemical structure and biological activity (Spratt, 1988).
Mechanism of Action
Target of Action
It’s generally accepted that most drugs exert their effects by interacting with biological targets, usually proteins such as enzymes or receptors
Mode of Action
It’s known that the compound can be a product in the reaction of benzyl chloride, formaldehyde, and sodium cyanide in methanol . .
Biochemical Pathways
Biochemical pathways are complex networks of chemical reactions that occur in living organisms, and they play a crucial role in various biological processes . Identifying the pathways affected by Benzyloxyacetonitrile could provide valuable insights into its mechanism of action.
Action Environment
Environmental factors can significantly impact a drug’s effectiveness, including pH, temperature, and the presence of other molecules .
properties
IUPAC Name |
2-phenylmethoxyacetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5H,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGPBLVPUGZMOPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70392126 | |
Record name | 2-(benzyloxy)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70392126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13620-31-0 | |
Record name | 2-(benzyloxy)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70392126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(benzyloxy)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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